Cas no 61248-83-7 (2-Propanol, 1-amino-3-(phenylmethoxy)-, (R)-)

• Product name: 2-Propanol, 1-amino-3-(phenylmethoxy)-, (R)-
• CAS No: 61248-83-7
• MF: C₁₀H₁₅NO₂
• MW: 181.2316
• CID: 487163
• PubChem ID: 1078642

2-Propanol, 1-amino-3-(phenylmethoxy)-, (R)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-amino-3-(phenylmethoxy)-, (R)-
• ZGHLNQMMKJNJIH-SNVBAGLBSA-N
• 61248-83-7
• AT18639
• (R)-1-amino-3-(benzyloxy)propan-2-ol
• DTXSID50360106
• (2R)-1-AMINO-3-(BENZYLOXY)PROPAN-2-OL
• SCHEMBL16633105

• Inchi： InChI=1S/C10H15NO2/c11-6-10(12)8-13-7-9-4-2-1-3-5-9/h1-5,10,12H,6-8,11H2/t10-/m1/s1
• InChI Key： ZGHLNQMMKJNJIH-SNVBAGLBSA-N
• SMILES： C1=CC=C(C=C1)COCC(CN)O

Computed Properties

• Exact Mass: 181.11035
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• PSA: 55.48